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Abstract

Adipamide (hexanediamide), a dicarboxylic acid amide, serves as a crucial monomer in the
synthesis of various polyamides and as a building block in organic synthesis. A thorough
understanding of its thermal properties, specifically its melting point and thermal stability, is
paramount for its application in polymerization processes, material science, and
pharmaceutical development. This technical guide provides an in-depth analysis of the melting
point and thermal stability of adipamide, complete with detailed experimental protocols and
data presented for clear interpretation.

Physicochemical Properties of Adipamide

Adipamide is a white, crystalline solid at room temperature.[1] Its fundamental properties are
summarized in the table below.
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Property Value Reference
IUPAC Name Hexanediamide [2]

Adipic acid diamide, Adipic
Synonyms o [2]

diamide
CAS Number 628-94-4 [3]
Molecular Formula CeH12N202 [2]
Molecular Weight 144.17 g/mol [3]

Melting Point of Adipamide

The melting point of a crystalline solid is a critical physical constant, indicative of its purity. For
adipamide, the melting point is consistently reported in a narrow range, signifying a well-
defined crystalline structure.

Quantitative Data

The melting point of adipamide has been determined by various analytical methods, with
Differential Scanning Calorimetry (DSC) providing the most precise data, including the enthalpy

of fusion.
Parameter Value Method
Melting Point 226-229 °C Not specified (lit.)
Melting Point 220 to 225 °C Not specified
Melting Point 499.1 K (226.1 °C) DSC
Enthalpy of Fusion (AfusH) 52.72 kJ/mol DSC

Experimental Protocol: Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion of adipamide.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Adipamide
https://pubchem.ncbi.nlm.nih.gov/compound/Adipamide
https://indianchemicalsociety.com/portal/uploads/journal/3%20-%20May%2019.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Adipamide
https://indianchemicalsociety.com/portal/uploads/journal/3%20-%20May%2019.pdf
https://www.benchchem.com/product/b165785?utm_src=pdf-body
https://www.benchchem.com/product/b165785?utm_src=pdf-body
https://www.benchchem.com/product/b165785?utm_src=pdf-body
https://www.benchchem.com/product/b165785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. As the sample undergoes a phase transition, such as melting, it
absorbs energy, which is detected as an endothermic peak on the DSC thermogram.

Apparatus: A calibrated Differential Scanning Calorimeter.
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of high-purity adipamide into a standard
aluminum DSC pan.

e Encapsulation: Hermetically seal the pan to ensure no loss of sample due to sublimation.
e Instrument Setup:
o Place the sealed sample pan and an empty reference pan into the DSC cell.

o Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min)
to prevent oxidative degradation.

e Thermal Program:

o Equilibrate the sample at a temperature well below the expected melting point (e.g., 30
°C).

o Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature significantly above
the melting point (e.g., 250 °C).

e Data Analysis:

o The melting point (Tm) is determined as the onset temperature of the endothermic melting
peak.

o The enthalpy of fusion (AHfus) is calculated by integrating the area of the melting peak.

Thermal Stability of Adipamide
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Thermal stability is a measure of a substance's resistance to decomposition upon heating. For
adipamide, this is a critical parameter for high-temperature applications like melt
polymerization.

General Observations

Adipamide is generally considered to be a thermally stable compound.[4] However, upon
combustion, it decomposes to produce hazardous fumes, including carbon monoxide, carbon
dioxide, and nitrogen oxides.[4]

Quantitative Data

While extensive thermogravimetric analysis (TGA) data for various polyamides derived from
adipamide is available, specific quantitative data on the thermal decomposition of pure
adipamide is not prevalent in publicly accessible literature. General information for aliphatic
amides suggests that decomposition typically begins at temperatures above 300 °C, but this
can vary based on the specific molecular structure and experimental conditions.

Parameter Value Method

Onset Decomposition _ _
Data not readily available TGA
Temperature

Peak Decomposition ) )
Data not readily available TGA
Temperature

Experimental Protocol: Thermogravimetric Analysis
(TGA)

Objective: To determine the thermal decomposition profile of adipamide.

Principle: TGA measures the change in mass of a sample as a function of temperature in a
controlled atmosphere. The resulting TGA curve provides information on the onset of
decomposition, the temperature of maximum decomposition rate, and the residual mass.

Apparatus: A calibrated Thermogravravimetric Analyzer.

Procedure:
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Sample Preparation: Accurately weigh 5-10 mg of high-purity adipamide into a ceramic or
platinum TGA pan.

Instrument Setup:
o Place the sample pan in the TGA furnace.

o Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50
mL/min) to study the thermal decomposition in the absence of oxidation.

Thermal Program:
o Equilibrate the sample at a low temperature (e.g., 30 °C).

o Heat the sample at a constant rate (e.g., 10 °C/min) to a high temperature where complete
decomposition is expected (e.g., 600 °C).

Data Analysis:

o The onset of decomposition is identified as the temperature at which a significant mass
loss begins.

o The temperature of the maximum rate of mass loss is determined from the peak of the
derivative of the TGA curve (DTG curve).

o The percentage of residual mass at the end of the experiment is also recorded.

Visualizations
Logical Workflow for Thermal Analysis

The following diagram illustrates the logical workflow for the thermal analysis of adipamide.
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Caption: Workflow for the thermal analysis of adipamide.

State Transitions of Adipamide with Temperature

This diagram illustrates the relationship between temperature and the physical state of
adipamide.
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Caption: State transitions of adipamide as a function of temperature.

Conclusion

Adipamide exhibits a sharp and well-defined melting point in the range of 226-229 °C,
confirming its crystalline nature. While generally considered thermally stable, specific data on
its decomposition temperature from thermogravimetric analysis is not widely reported. The
detailed experimental protocols provided herein for DSC and TGA offer a standardized
approach for researchers to accurately characterize the thermal properties of adipamide and
similar compounds. This knowledge is essential for optimizing its use in various industrial and
scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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